Cas no 94006-15-2 (Octadecanamide,N-[2-[acetyl[2-(acetyloxy)ethyl]amino]ethyl]-)

• Product Name: Octadecanamide,N-[2-[acetyl[2-(acetyloxy)ethyl]amino]ethyl]-
• CAS No: 94006-15-2
• MF: C₂₆H₅₀N₂O₄
• MW: 454.686208248138
• CID: 808310
• PubChem ID: 44147435
• Update Time: 2025-04-19

Octadecanamide,N-[2-[acetyl[2-(acetyloxy)ethyl]amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Octadecanamide,N-[2-[acetyl[2-(acetyloxy)ethyl]amino]ethyl]-
• 2-[(acetyl)[2-(stearoylamino)ethyl]amino]ethylacetate
• 4-[acetyl-[2-(octadecanoylamino)ethyl]amino]butanoate
• 2-((Acetyl)(2-(stearoylamino)ethyl)amino)ethylacetate
• EINECS 301-352-0
• DTXSID30916701
• 2-(Acetyl{2-[(1-hydroxyoctadecylidene)amino]ethyl}amino)butanoic acid
• 94006-15-2

• Inchi： 1S/C26H50N2O4/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(30)27-21-22-28(23(3)29)24(5-2)26(31)32/h24H,4-22H2,1-3H3,(H,27,30)(H,31,32)
• InChI Key： ZETWKPQKSLCTBJ-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)NCCN(C(C)=O)C(C(=O)O)CC

Computed Properties

• Exact Mass: 454.37705808g/mol
• Monoisotopic Mass: 454.37705808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 22
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 86.7Ų